Cas no 3917-39-3 ((2E,4E)-b-Ionyliden-ethanol)

(2E,4E)-b-Ionyliden-ethanol Properties

Names and Identifiers

• 2,4-Pentadien-1-ol,3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E)-
• β-Ionyliden-ethanol
• (2E,4E)-3-methyl-5-(2,6,6-trimethyl-1-cyclohexenyl)-2,4-pentadien-1-ol
• (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohex-1-en-1-yl)penta-2,4-dien-1-ol
• (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohex-1-enyl)penta-2,4-dienol
• (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)-2,4-pentadienol
• ?-IONYLIDEN-ETHANOL
• 3-Methyl-5-(2,6,6-trimethyl-cyclohex-1-enyl)-penta-2,4-dien-1-ol
• Beta-Ionyliden-ethanol
• b-Ionyliden-ethanol
• SCHEMBL14429699
• (2E,4E)-3-Methyl-5-(2,6,6-trimethyl-1-cyclohexenyl)-2,4-pentadiene-1-ol
• (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dien-1-ol
• -Ionylideneethanol
• (2E,4E)-b-Ionyliden-ethanol
• (2E,4E)-?-Ionyliden-ethanol
• AKOS005145516
• (2E,4E)-beta-Ionyliden-ethanol
• beta -Ionyliden-ethanol
• A-Ionyliden-ethanol
• SCHEMBL5437340
• 3917-39-3
• starbld0013593
• (2E,4e)-3-methyl-5-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4-pentadien-1-ol
• DB-246817
• +Expand

• InChIKey： VSMDCVLKAAVJFW-ANKZSMJWSA-N
• Inchi： InChI=1S/C15H24O/c1-12(9-11-16)7-8-14-13(2)6-5-10-15(14,3)4/h7-9,16H,5-6,10-11H2,1-4H3/b8-7+,12-9+
• SMILES： OC/C=C(/C=C/C1=C(C)CCCC1(C)C)\C

Computed Properties

• Exact Mass: 220.18300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 220.182715385g/mol
• Heavy Atom Count: 16
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 4.00780
• PSA: 20.23000
• Refractive Index: 1.541
• Boiling Point: 329.06°C at 760 mmHg
• Melting Point: N/A
• Flash Point: 123.208°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Density: 0.956

(2E,4E)-b-Ionyliden-ethanol Security Information

• Storage Condition：Amber Vial, -86??C Freezer, Under Inert Atmosphere

(2E,4E)-b-Ionyliden-ethanol Customs Data

• HS CODE：2906199090
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%